Cas no 2229329-05-7 (2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propanoic acid)

• Product Name: 2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propanoic acid
• CAS No: 2229329-05-7
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• CID: 6291189
• PubChem ID: 165616212
• Update Time: 2025-05-24

2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propanoic acid
• 2229329-05-7
• EN300-1807760

• Inchi： 1S/C16H18O2/c1-11-8-9-12(10-16(2,3)15(17)18)14-7-5-4-6-13(11)14/h4-9H,10H2,1-3H3,(H,17,18)
• InChI Key： KKNHPHXJEMSQRT-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C=CC(C)=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 242.130679813g/mol
• Monoisotopic Mass: 242.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propanoic acid

Comprehensive Overview of 2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propanoic acid (CAS No. 2229329-05-7)

2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propanoic acid (CAS No. 2229329-05-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique naphthalene backbone and propanoic acid functional group, exhibits properties that make it valuable for applications in drug development and advanced material synthesis. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and biocompatible polymers, aligning with current trends in precision medicine and sustainable materials.

The structural features of 2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propanoic acid include a 4-methylnaphthalene moiety, which contributes to its aromatic stability and lipophilicity. These properties are critical for enhancing bioavailability in drug formulations, a topic frequently searched by pharmacologists and medicinal chemists. Recent studies highlight its role in modulating enzyme activity, particularly in pathways related to inflammation and metabolic disorders, making it a candidate for next-generation therapeutics.

In the context of green chemistry, this compound’s synthetic routes are being optimized to reduce environmental impact. Searches for eco-friendly synthesis methods and catalytic efficiency often include derivatives like 2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propanoic acid. Its compatibility with metal-free catalysts and microwave-assisted reactions aligns with industry demands for sustainable practices, a hot topic in 2024.

Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing CAS No. 2229329-05-7, addressing common queries about purity assessment and structural confirmation. The compound’s chromatographic behavior and spectral fingerprints are well-documented, aiding quality control in industrial settings. These details cater to professionals searching for standardized protocols in chemical analysis.

Beyond pharmaceuticals, 2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propanoic acid is explored in organic electronics due to its charge-transport properties. With rising interest in flexible electronics and OLED materials, this compound’s potential as a hole-transport layer component is under investigation. Such applications resonate with searches for innovative materials in energy-efficient technologies.

Safety and handling of CAS No. 2229329-05-7 follow standard laboratory protocols, emphasizing non-hazardous handling—a priority for researchers seeking OSHA-compliant practices. Its stability under ambient conditions makes it suitable for long-term storage, another frequently searched topic in chemical logistics.

In summary, 2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propanoic acid represents a versatile compound bridging drug discovery and advanced materials. Its relevance to trending topics like sustainable synthesis, precision medicine, and organic electronics ensures its prominence in scientific discourse, while its well-documented properties address practical queries from academia and industry alike.